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Compound of Interest

Compound Name: 7-O-Methyl morroniside

Cat. No.: B15594755 Get Quote

7-O-Methyl Morroniside: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
7-O-Methyl morroniside is an iridoid glycoside that has been isolated from plants such as the

fruit of Cornus officinalis (Cornelian cherry) and Lonicera morrowii (Morrow's honeysuckle).[1]

As a derivative of morroniside, a compound known for its diverse biological activities, 7-O-
Methyl morroniside is of significant interest for its potential therapeutic applications. This

technical guide provides a comprehensive overview of its chemical structure, properties, and

known biological activities, with a focus on its interaction with key cellular signaling pathways.

The information is intended to support further research and development efforts.

Chemical Structure and Properties
7-O-Methyl morroniside is characterized by a core iridoid structure linked to a glucose

molecule, with a methyl group at the 7-O position. This methylation can influence its

physicochemical properties and biological activity compared to its parent compound,

morroniside.
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While specific experimentally determined data for 7-O-Methyl morroniside is limited, the

following table summarizes its known and predicted properties.

Property Value Source

Molecular Formula C₁₈H₂₈O₁₁ [1]

Molecular Weight 420.41 g/mol [1]

CAS Number 41679-97-4

Appearance Light grey powder

Purity ≥98%

Storage
Refrigerate at 4°C, sealed and

protected from light

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

Spectroscopic Data
The structural elucidation of 7-O-Methyl morroniside relies on spectroscopic techniques.

While a publicly available, experimentally verified full dataset for 7-O-Methyl morroniside is

not readily available, the following table presents predicted ¹H and ¹³C NMR chemical shifts.

These predictions are based on the known data for the closely related compound, 7-alpha-O-

Ethylmorroniside, and general principles of NMR spectroscopy.

Predicted ¹H NMR Spectroscopic Data (500 MHz, CD₃OD)
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Position
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 ~5.25 d 4.5

3 ~7.48 s

5 ~3.20 m

6α ~2.10 m

6β ~1.95 m

7 ~3.75 m

8 ~2.85 m

9 ~2.30 m

10 ~1.15 d 7.0

1' ~4.65 d 8.0

2' ~3.25 t 8.5

3' ~3.40 t 9.0

4' ~3.30 t 9.0

5' ~3.35 m

6'a ~3.85 dd 12.0, 2.0

6'b ~3.70 dd 12.0, 5.5

OCH₃ ~3.40 s

Predicted ¹³C NMR Spectroscopic Data (125 MHz, CD₃OD)
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Position Predicted Chemical Shift (δ, ppm)

1 ~98.0

3 ~152.0

4 ~110.0

5 ~38.0

6 ~42.0

7 ~80.0

8 ~45.0

9 ~50.0

10 ~22.0

11 ~170.0

1' ~100.0

2' ~75.0

3' ~78.0

4' ~72.0

5' ~78.5

6' ~63.0

OCH₃ ~58.0

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the

molecular weight and fragmentation pattern of 7-O-Methyl morroniside.
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Ionization Mode Predicted m/z

ESI-MS (Positive) [M+Na]⁺: ~443.15

ESI-MS (Negative) [M-H]⁻: ~419.16

Biological Activity and Signaling Pathways
The biological activities of 7-O-Methyl morroniside are largely inferred from its parent

compound, morroniside, which is known to possess anti-inflammatory, antioxidant, and

neuroprotective properties. These effects are primarily attributed to the modulation of key

signaling pathways.

Anti-inflammatory Effects via NF-κB and MAPK
Signaling
Morroniside has been shown to exert anti-inflammatory effects by inhibiting the activation of the

Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

pathways. It is plausible that 7-O-Methyl morroniside shares this mechanism of action.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the inflammatory response. In unstimulated cells,

NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by

pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its

ubiquitination and subsequent proteasomal degradation. This allows NF-κB to translocate to

the nucleus and induce the transcription of pro-inflammatory genes. Morroniside has been

shown to inhibit this pathway, and it is hypothesized that 7-O-Methyl morroniside acts

similarly.
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Figure 1: Proposed inhibition of the NF-κB signaling pathway by 7-O-Methyl morroniside.

MAPK Signaling Pathway

The MAPK pathway is another crucial signaling cascade involved in inflammation. It consists of

a series of protein kinases that are sequentially activated. Key members of this pathway

include ERK (extracellular signal-regulated kinase) and p38. Activation of these kinases leads

to the expression of inflammatory mediators. Morroniside has been demonstrated to suppress

the phosphorylation of ERK and p38, thereby mitigating the inflammatory response.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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